Cas no 1093172-91-8 (1-(3-Bromopropyl)-2,3-dimethylbenzene)

• Product Name: 1-(3-Bromopropyl)-2,3-dimethylbenzene
• CAS No: 1093172-91-8
• MF: C₁₁H₁₅Br
• MW: 227.140802621841
• CID: 5002156
• PubChem ID: 59407640
• Update Time: 2025-05-19

1-(3-Bromopropyl)-2,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropyl)-2,3-dimethylbenzene
• 2,3-Dimethyl(3-bromopropyl)benzene
• 1-(3-Bromopropyl)-2,3-dimethylbenzene

• Inchi： 1S/C11H15Br/c1-9-5-3-6-11(10(9)2)7-4-8-12/h3,5-6H,4,7-8H2,1-2H3
• InChI Key： CPTZYKPOMOUZHQ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• XLogP3: 4
• Topological Polar Surface Area: 0

Additional information on 1-(3-Bromopropyl)-2,3-dimethylbenzene

1-(3-Bromopropyl)-2,3-Dimethylbenzene (CAS No. 1093172-91-8): An Overview of Its Synthesis, Properties, and Applications

1-(3-Bromopropyl)-2,3-dimethylbenzene (CAS No. 1093172-91-8) is a brominated aromatic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a brominated propyl chain with a substituted benzene ring. The presence of the bromine atom and the methyl groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The synthesis of 1-(3-bromopropyl)-2,3-dimethylbenzene typically involves the reaction of 2,3-dimethylbenzene with 1,3-dibromopropane in the presence of a suitable base. This reaction is well-documented in the literature and has been optimized to achieve high yields and purity. The choice of base and solvent can significantly influence the reaction efficiency and product quality. Recent studies have explored the use of green solvents and catalysts to improve the environmental sustainability of this synthetic route.

1-(3-Bromopropyl)-2,3-dimethylbenzene exhibits several notable physical properties. It is a colorless liquid at room temperature with a characteristic aromatic odor. The compound has a boiling point of approximately 240°C and a melting point around -45°C. Its solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene makes it highly versatile for various chemical reactions. The bromine atom in the propyl chain provides a reactive site for further functionalization, enabling its use as a building block in complex molecule synthesis.

In terms of chemical reactivity, 1-(3-bromopropyl)-2,3-dimethylbenzene can undergo various transformations. The bromine atom can be readily displaced by nucleophiles such as amines, thiols, or alcohols to form corresponding substituted derivatives. This property is particularly useful in the synthesis of bioactive molecules and pharmaceutical intermediates. For instance, recent research has focused on using this compound as a precursor for the synthesis of potential anti-cancer agents and anti-inflammatory drugs.

The biological activity of 1-(3-bromopropyl)-2,3-dimethylbenzene and its derivatives has been an area of active investigation. Studies have shown that certain derivatives exhibit promising pharmacological properties. For example, compounds derived from this intermediate have demonstrated significant anti-inflammatory effects in vitro and in vivo models. These findings suggest that 1-(3-bromopropyl)-2,3-dimethylbenzene could serve as a valuable starting material for the development of novel therapeutic agents.

In addition to its applications in pharmaceutical research, 1-(3-bromopropyl)-2,3-dimethylbenzene has found use in other areas such as materials science and polymer chemistry. Its reactivity and functional group versatility make it suitable for the synthesis of polymers with tailored properties. Recent advancements in polymer science have explored the use of this compound to create biodegradable materials with enhanced mechanical strength and thermal stability.

Safety considerations are an essential aspect when handling 1-(3-bromopropyl)-2,3-dimethylbenzene. While it is not classified as a hazardous substance under current regulations, proper safety protocols should be followed during its synthesis and use. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 1-(3-bromopropyl)-2,3-dimethylbenzene (CAS No. 1093172-91-8) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an important intermediate in organic synthesis and pharmaceutical research. Ongoing studies continue to uncover new uses and properties of this compound, further highlighting its importance in modern chemistry.